Cas no 17088-71-0 (2-(2-fluorophenoxy)propanoic acid)

• Product Name: 2-(2-fluorophenoxy)propanoic acid
• CAS No: 17088-71-0
• MF: C₉H₉FO₃
• MW: 184.164366483688
• MDL: MFCD01931911
• CID: 1078053
• PubChem ID: 6485771
• Update Time: 2025-09-26

2-(2-fluorophenoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluoro-phenoxy)-propionic acid
• 2-(2-fluorophenoxy)aniline 1HCl
• 2-(2-fluorophenoxy)aniline(SALTDATA: HCl)
• 2-(2-FLUORO-PHENOXY)-PHENYLAMINE
• 2-(2-fluorophenoxy)propionic acid
• 2-(2-Fluor-phenoxy)-propionsaeure
• 2-< 2-Fluor-phenoxy> -propionsaeure
• 2-aminophenyl 2-fluorophenyl ether
• AKOS B021951
• AKOS DM0060
• ART-CHEM-BB B021951
• CHEMBRDG-BB 4010398
• UKRORGSYN-BB BBV-108270
• TIMTEC-BB SBB010710
• 2-(2-FLUOROPHENOXY)PROPANOIC ACID
• STK319511
• AKOS016050312
• Z65532537
• F1967-0253
• AKOS000104349
• 17088-71-0
• 2-(2-Fluoro-phenoxy)propionic acid
• EN300-31811
• SCHEMBL9780966
• 2-(2-fluoro-phenoxy)-propionic acid, AldrichCPR
• C77967
• 2-(2-fluorophenoxy)propanoic acid

• MDL： MFCD01931911
• Inchi： 1S/C9H9FO3/c1-6(9(11)12)13-8-5-3-2-4-7(8)10/h2-6H,1H3,(H,11,12)
• InChI Key： MMWXPDDADHYFFS-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OC(C(=O)O)C

Computed Properties

• Exact Mass: 184.05357231g/mol
• Monoisotopic Mass: 184.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

2-(2-fluorophenoxy)propanoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 2-phenoxypropionic acids